6-Dsmb-oxymorphone

• CAS No.: 92398-22-6
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-methyl-3'-methylidenespiro[2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,5'-oxolane]-2'-one
• InChI: InChI=1S/C21H23NO5/c1-11-10-19(27-17(11)24)5-6-21(25)14-9-12-3-4-13(23)16-15(12)20(21,18(19)26-16)7-8-22(14)2/h3-4,14,18,23,25H,1,5-10H2,2H3/t14-,18+,19?,20+,21-/m1/s1
• InChI Key: MVSABGMEQVNJCP-MHEMIWTPSA-N
• SMILES: CN1CCC23C4C5(CCC2(C1CC6=C3C(=C(C=C6)O)O4)O)CC(=C)C(=O)O5
• Isomeric SMILES: CN1CC[C@]23[C@@H]4C5(CC[C@]2([C@H]1CC6=C3C(=C(C=C6)O)O4)O)CC(=C)C(=O)O5
• Synonyms: 4,5-epoxy-3,6,14-trihydroxy-6-(2-carboxyallyl)-17-methylmorphinan gamma-lactone; 4,5-epoxy-3,6,14-trihydroxy-6-(2-carboxyallyl)-17-methylmorphinan gamma-lactone, (3,6beta,14-tri-OH)(6alpha-carboxy)-isomer; 6-DSMB-oxymorphone

Description

6-Dsmb-oxymorphone, also known as 6-Dsmb-oxymorphone, is a useful research compound. Its molecular formula is C21H23NO5 and its molecular weight is 369.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Dsmb-oxymorphone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Dsmb-oxymorphone including the price, delivery time, and more detailed information at info@benchchem.com.

Equiactive Comparison and Bias Factor Calculation:

This method involves comparing the potencies (EC50) or intrinsic activities of a ligand for two different signaling pathways. A "bias factor" can be calculated to quantify the degree of bias. This approach, however, can be influenced by differences in receptor reserve and signal amplification between the assays used.

Black and Leff Operational Model:

This is a widely used and robust method for quantifying ligand bias. The operational model analyzes concentration-response data to derive two key parameters: the equilibrium dissociation constant of the agonist-receptor complex (KA) and a measure of the efficacy of the agonist to produce a response (τ, the transduction coefficient). The transduction coefficient (τ/KA) represents the efficiency of the agonist in activating a specific signaling pathway. By comparing the log(τ/KA) values for two different pathways (e.g., G protein activation vs. β-arrestin recruitment) for a given ligand relative to a reference agonist, a quantitative measure of bias can be obtained. This method helps to minimize the influence of assay-specific parameters.

Δlog Emax/ec50 Analysis:

As a more straightforward alternative to the operational model, particularly in high-throughput screening, the Δlog(Emax/EC50) method can be used. This analysis also provides a measure of compound activity relative to a standard agonist. The difference in the Δlog(Emax/EC50) values between two signaling assays for a compound provides a quantifiable measure of its pathway bias. Studies have shown a high degree of correlation between this method and the operational model for identifying biased ligands.

These quantitative approaches are essential for the systematic identification and characterization of biased opioid receptor agonists, which holds promise for the development of safer and more effective pain therapeutics.

In Vitro Receptor Pharmacology of 6 Dsmb Oxymorphone

Opioid Receptor Binding Affinity and Selectivity Profilingmdpi.comnih.gov

The interaction of a compound with specific receptors is a foundational aspect of its pharmacological profile. For opioid compounds, their affinity and selectivity for the different opioid receptor subtypes—mu (MOR), delta (DOR), and kappa (KOR)—are critical determinants of their therapeutic effects and side-effect profiles. The binding affinities of 6-desoxo-N-methylmorphinans have been characterized through in vitro competitive binding assays. nih.gov

In these studies, the removal of the 6-carbonyl group from N-methylmorphinan-6-ones to create 6-desoxo analogues was investigated to understand its impact on opioid receptor interaction. nih.govresearchgate.net Generally, this modification does not fundamentally alter the binding profile for several derivatives, but notable changes in affinity and selectivity have been observed in specific cases. nih.govresearchgate.net

Mu-Opioid Receptor (MOR) Affinity and Selectivitymdpi.comnih.gov

The mu-opioid receptor (MOR) is the primary target for many clinically used opioid analgesics like morphine and oxymorphone. mdpi.com For the 6-desoxo analogues of oxymorphone (compound 1a ) and 14-O-methyloxymorphone (compound 2a ), the binding affinity for the MOR was found to be similar to their 6-keto counterparts. nih.gov For instance, 6-desoxo-oxymorphone (1a ) displayed a high affinity for the human MOR with a Ki value of 0.48 nM, comparable to oxymorphone's Ki of 0.35 nM. nih.gov

However, in the case of the 14-benzyloxy substituted analogue (3a ), the deletion of the 6-carbonyl group resulted in a significant, nine-fold increase in MOR affinity compared to its 6-keto parent compound 3 . nih.gov This highlights that the influence of the 6-position can be dependent on other structural modifications on the morphinan (B1239233) scaffold. researchgate.net The selectivity of these compounds for the MOR over other opioid receptors also varies. The removal of the 6-keto group in oxymorphone to yield 1a improved its selectivity for the MOR versus the DOR, without significantly changing its selectivity against the KOR. mdpi.com

Delta-Opioid Receptor (DOR) Affinity and Selectivitymdpi.comnih.gov

The affinity of 6-desoxo-N-methylmorphinans for the delta-opioid receptor (DOR) has also been evaluated. For most of the studied analogues, the binding affinities at the DOR were similar to their 6-ketomorphinan counterparts. mdpi.comnih.gov An exception was observed for 6-desoxo-oxymorphone (1a ), which showed a threefold decrease in DOR affinity compared to oxymorphone (1 ). mdpi.comnih.gov In contrast, other derivatives like 6-desoxo-14-O-methyloxymorphone (2a ) displayed DOR affinity comparable to the parent compound. nih.gov This variability indicates a complex structure-activity relationship concerning the DOR.

Kappa-Opioid Receptor (KOR) Affinity and Selectivitymdpi.comnih.gov

The kappa-opioid receptor (KOR) is another important target in the opioid system. Studies on 6-desoxo derivatives have shown that their affinities for the human KOR are generally in the same range as their parent N-methylmorphinan-6-ones. mdpi.com For example, 6-desoxo-oxymorphone (1a ) had a Ki value of 27.2 nM at the KOR, similar to oxymorphone's Ki of 20.3 nM. nih.gov The selectivity for the MOR over the KOR was not significantly altered for 6-desoxo-oxymorphone compared to oxymorphone. However, for other derivatives, such as the 14-methoxy substituted analogue (2a ), a slight decrease in MOR versus KOR selectivity was noted. mdpi.com

Nociceptin (B549756) Opioid Receptor (NOP) Affinity and Selectivity

Opioid Receptor Binding Affinities of Selected 6-Desoxo-N-methylmorphinans

Compound	Parent Compound	Ki (nM) hMOR	Ki (nM) hDOR	Ki (nM) hKOR	MOR/DOR Selectivity	MOR/KOR Selectivity
1a (6-desoxo-oxymorphone)	1 (Oxymorphone)	0.48	44.8	27.2	93	57
1 (Oxymorphone)	-	0.35	15.3	20.3	44	58
2a (6-desoxo-14-O-methyloxymorphone)	2 (14-O-methyloxymorphone)	0.05	11.2	6.8	224	136
2 (14-O-methyloxymorphone)	-	0.04	10.4	3.3	260	83

Data sourced from Spetea et al. (2017). nih.gov Ki values represent the inhibition constant, a measure of binding affinity; lower values indicate higher affinity. Selectivity is the ratio of Ki values (DOR/MOR or KOR/MOR).

G Protein-Coupled Receptor (GPCR) Signaling Pathway Analysismdpi.comnih.gov

Opioid receptors are a class of G protein-coupled receptors (GPCRs). mdpi.com When an agonist binds to the receptor, it triggers a conformational change that initiates intracellular signaling cascades, primarily through the activation of G proteins. The functional activity of a compound—its ability to activate the receptor and elicit a cellular response—can be quantified in vitro using assays such as the [35S]GTPγS binding assay. This assay measures the ligand-induced stimulation of G protein activation. frontiersin.org

Studies on 6-desoxo-N-methylmorphinans have utilized this assay to determine their potency (EC50, the concentration required to produce 50% of the maximal effect) and efficacy (Emax, the maximum possible effect). nih.gov The results indicate that the deletion of the 6-carbonyl group does not fundamentally affect the signaling properties for many derivatives, which remain potent MOR agonists. nih.govresearchgate.net For example, 6-desoxo-oxymorphone (1a ) and 6-desoxo-14-O-methyloxymorphone (2a ) showed similar agonist potency and efficacy at the MOR compared to their 6-keto parent compounds. nih.gov

However, consistent with its increased binding affinity, the 6-desoxo-14-benzyloxy derivative 3a displayed a 2.5-fold increase in MOR agonist potency compared to its 6-keto counterpart 3 . mdpi.com This demonstrates that structural changes at the 6-position can modulate the functional activity of these ligands. researchgate.net

Radioligand Competitive Binding Assays (e.g., [3H]U69,593, [3H]diprenorphine)nih.govfrontiersin.org

The determination of a compound's binding affinity (Ki) for a specific receptor is typically achieved through radioligand competitive binding assays. frontiersin.org This technique involves incubating a biological sample containing the receptor (such as brain membrane preparations or cells expressing the recombinant receptor) with a fixed concentration of a radiolabeled ligand (a ligand tagged with a radioactive isotope) and varying concentrations of the unlabeled test compound. frontiersin.org

The test compound competes with the radioligand for binding to the receptor. By measuring the amount of radioactivity at different concentrations of the test compound, a competition curve can be generated. From this curve, the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

For the pharmacological profiling of the oxymorphone derivatives discussed, specific radioligands are used to label the different opioid receptor subtypes. Commonly used radioligands include:

[3H]DAMGO for the mu-opioid receptor (MOR). nih.gov

[3H][Ile5,6]deltorphin II or [3H]DPDPE for the delta-opioid receptor (DOR).

[3H]U-69,593 for the kappa-opioid receptor (KOR). nih.gov

Non-selective antagonists like [3H]diprenorphine can also be used to label multiple opioid receptors simultaneously.

These assays are fundamental to characterizing the receptor binding profile of novel compounds and are a critical first step in understanding their pharmacology. frontiersin.org

Functional Activity of Selected 6-Desoxo-N-methylmorphinans at the hMOR

Compound	Parent Compound	Potency EC50 (nM)	Efficacy Emax (%)
1a (6-desoxo-oxymorphone)	1 (Oxymorphone)	12.0	78
1 (Oxymorphone)	-	7.89	74
2a (6-desoxo-14-O-methyloxymorphone)	2 (14-O-methyloxymorphone)	0.28	84
2 (14-O-methyloxymorphone)	-	0.19	83

Data sourced from Spetea et al. (2017). nih.gov Potency (EC50) and Efficacy (Emax) were determined by [35S]GTPγS binding assays in CHO-hMOR cells. Efficacy is relative to the standard MOR agonist DAMGO.

[35S]GTPγS Functional Assays for G Protein Coupling

The [35S]GTPγS binding assay is a fundamental tool for measuring the activation of G protein-coupled receptors (GPCRs) by agonists. researchgate.net This functional assay quantifies the ability of a compound to stimulate the exchange of GDP for the non-hydrolyzable GTP analog, [35S]GTPγS, on the Gα subunit of a heterotrimeric G protein, which is a direct consequence of receptor activation. researchgate.netmdpi.com

In studies utilizing membranes from Chinese Hamster Ovary (CHO) cells stably expressing the human mu-opioid peptide (MOP) receptor, N-phenethyl-noroxymorphone (referred to as compound 6 in the study) was shown to be a potent MOP agonist. plos.orgnih.gov It produced a concentration-dependent increase in [35S]GTPγS binding, indicating robust stimulation of G protein signaling. plos.orgnih.gov The potency of N-phenethyl-noroxymorphone was found to be roughly equivalent to that of the parent compound, oxymorphone, and notably greater than that of the standard MOP receptor agonist DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin). plos.org Research has demonstrated that a carbonyl group at position 6, as is present in oxymorphone derivatives, is preferable to a hydroxyl group for enhancing MOP receptor affinity and agonist potency. plos.orgnih.gov

Compound	EC₅₀ (nM)	Eₘₐₓ (% of DAMGO)	Receptor
N-phenethyl-noroxymorphone	2.63	~100%	Human MOP
Oxymorphone	~2.6	~100%	Human MOP
DAMGO	19.3	100%	Human MOP
Morphine	~30	~100%	Human MOP

Data derived from Haddou et al., 2014. EC₅₀ represents the concentration of an agonist that gives half-maximal response; Eₘₐₓ represents the maximum response. plos.orgnih.gov

Adenylyl Cyclase Inhibition Assays (cAMP Assays)

The MOP receptor is a Gi/o-coupled receptor, meaning its activation typically leads to the inhibition of adenylyl cyclase, an enzyme that converts ATP into cyclic adenosine (B11128) monophosphate (cAMP). mdpi.comnih.gov Forskolin-induced cAMP accumulation assays are commonly used to measure this inhibitory effect. mdpi.comresearchgate.net In this assay, forskolin (B1673556) is used to stimulate adenylyl cyclase and increase intracellular cAMP levels; the addition of a Gi/o-coupled receptor agonist is then assessed for its ability to decrease these levels. researchgate.net

While this assay has been employed to determine the potency and efficacy of various related N-phenethyl-substituted morphinans, such as N-phenethyl-norhydromorphone and N-phenethyl-5-phenylmorphan derivatives researchgate.netoup.comresearchgate.net, specific data on the activity of N-phenethyl-noroxymorphone in adenylyl cyclase inhibition assays is not detailed in the available research.

Beta-Arrestin Recruitment Assays

Upon agonist binding and subsequent receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited to the receptor. nih.gov This interaction is critical for receptor desensitization, internalization, and for initiating G protein-independent signaling cascades. nih.govcfsre.org Assays to measure β-arrestin recruitment, such as the PathHunter enzyme fragment complementation assay, are crucial for understanding a ligand's full signaling profile. researchgate.netnih.gov

These assays have been used to characterize related compounds. For instance, N-phenethyl analogs of norhydromorphone (B170126) were evaluated for MOR-mediated β-arrestin recruitment oup.comresearchgate.net, and certain N-phenethyl-5-phenylmorphans were found to be extremely G-protein biased, with no detectable β-arrestin recruitment. drugsandalcohol.ie However, specific quantitative data from β-arrestin recruitment assays for N-phenethyl-noroxymorphone is not available in the cited literature.

Intracellular Calcium Mobilization Assays

The mobilization of intracellular calcium ([Ca²⁺]i) can be another indicator of GPCR activation. This is often measured in cells co-expressing the receptor of interest (like the MOP receptor) and a chimeric G protein, such as Gαqi5, which channels the signal through the phospholipase C pathway, leading to a detectable increase in intracellular calcium. plos.org

Studies showed that N-phenethyl derivatives of both morphine and oxymorphone, including N-phenethyl-noroxymorphone, were very potent in stimulating the release of intracellular calcium via the MOP receptor. plos.orgnih.gov In these functional assays, N-phenethyl-noroxymorphone demonstrated high potency as an agonist. plos.org

Compound	Agonist Activity in Calcium Mobilization Assay	Receptor/System
N-phenethyl-noroxymorphone	Potent Agonist	Human MOP receptor + Gαqi5 protein
Oxymorphone	Potent Agonist	Human MOP receptor + Gαqi5 protein
Morphine	Potent Agonist	Human MOP receptor + Gαqi5 protein

Data based on descriptions in Haddou et al., 2014. plos.orgnih.gov

Agonist, Partial Agonist, and Antagonist Characterization

Based on its performance in functional assays, N-phenethyl-noroxymorphone is characterized as a potent agonist at the MOP receptor. plos.orgnih.gov An agonist is a ligand that binds to a receptor and stabilizes a conformation that leads to a biological response. acs.org The data from [³⁵S]GTPγS binding and calcium mobilization assays clearly indicate that this compound effectively activates the MOP receptor to initiate intracellular signaling cascades. plos.orgnih.gov

Its potency in the [³⁵S]GTPγS assay (EC₅₀ = 2.63 nM) is comparable to its parent compound, oxymorphone, and it shows full efficacy relative to the standard agonist DAMGO. plos.org This profile classifies it as a full agonist in the context of G protein activation. The presence of the N-phenethyl group in the morphinan structure is considered highly favorable for achieving potent agonism. plos.orgnih.gov

Functional Selectivity (Biased Signaling) Analysis at Opioid Receptors

Functional selectivity, or biased signaling, describes the ability of a ligand to preferentially activate one of several downstream signaling pathways over others when binding to a single receptor. cfsre.orgfau.de For opioid receptors, the primary pathways of interest are G protein-mediated signaling, associated with analgesia, and β-arrestin-mediated signaling, which has been linked to side effects like respiratory depression and tolerance. researchgate.net Ligands that selectively activate G protein signaling with little to no recruitment of β-arrestin are known as G protein-biased agonists and are of significant therapeutic interest. drugsandalcohol.ieresearchgate.net

G Protein vs. Beta-Arrestin Pathway Activation

The pharmacological profile of N-phenethyl-noroxymorphone shows strong activation of G protein-dependent pathways, as evidenced by the potent responses in both the [³⁵S]GTPγS and intracellular calcium mobilization assays. plos.orgnih.gov These results confirm its efficacy in initiating the signaling cascade traditionally associated with the therapeutic effects of opioids.

However, a complete analysis of its functional selectivity is limited by the lack of available data on its activity in β-arrestin recruitment assays. To determine if N-phenethyl-noroxymorphone is a balanced agonist (activating both pathways) or a G protein-biased agonist, its efficacy and potency for G protein activation would need to be directly compared to its efficacy and potency for β-arrestin recruitment. While studies on related compounds have shown a range of profiles from significant β-arrestin recruitment to none at all oup.comdrugsandalcohol.ie, the specific bias profile for N-phenethyl-noroxymorphone remains to be elucidated.

Methodologies for Quantifying Ligand Bias

Ligand bias, also known as functional selectivity or biased agonism, describes the ability of a ligand to preferentially activate one of several signaling pathways downstream of a single receptor. For G protein-coupled receptors (GPCRs) like the opioid receptors, agonists can differentially activate G protein-dependent pathways and β-arrestin-dependent pathways. The quantification of ligand bias is crucial for developing novel therapeutics with improved efficacy and reduced side effects. Several methodologies are employed to quantify this phenomenon.

Computational Chemistry and Molecular Modeling of 6 Dsmb Oxymorphone Receptor Complexes

Homology Modeling of Opioid Receptors (MOR, DOR, KOR)

Since obtaining high-resolution X-ray crystal structures for all G-protein coupled receptors (GPCRs), including the mu (μ), delta (δ), and kappa (κ) opioid receptors (MOR, DOR, KOR), is challenging, homology modeling is a widely used technique. nih.govnih.gov This method constructs a three-dimensional model of a target protein using the known crystal structure of a homologous protein as a template. nih.gov For opioid receptors, the bovine rhodopsin structure has historically served as a primary template. nih.govnih.gov

The process involves aligning the amino acid sequence of the target opioid receptor with the template sequence. nih.gov This alignment is most reliable in the transmembrane (TM) domains, which are highly conserved across the GPCR family. fsu.edu Once the model is built, it is often optimized through molecular dynamics simulations, which place the receptor model in a simulated lipid bilayer and aqueous environment to refine its conformation into a more realistic and stable state. nih.gov Such refined models provide a robust starting point for docking studies and for characterizing the binding sites of various ligands. nih.govnih.gov

Ligand-Receptor Docking Studies of 6-Dsmb-oxymorphone

Ligand-receptor docking is a computational technique used to predict the preferred orientation, or "pose," of a ligand when it binds to a receptor. nih.gov For oxymorphone and its derivatives, docking studies are crucial for understanding their interaction with opioid receptors. drugbank.comacs.org

Docking algorithms explore numerous possible conformations of the ligand within the receptor's binding pocket, evaluating each pose using a scoring function to estimate binding affinity. nih.govdergipark.org.tr For morphinan-based ligands like oxymorphone, docking studies consistently predict a binding mode where the protonated amine forms a critical ionic interaction with a highly conserved aspartic acid residue (Asp147 in MOR) in transmembrane domain 3 (TM3). acs.orgmdpi.com

Compound	Predicted Key Interaction Residues (MOR)	Interaction Type	Reference
Oxymorphone	Asp1473.32	Ionic Interaction / Hydrogen Bond	acs.orgmdpi.com
Oxymorphone	His2976.52	Hydrogen Bond (water-mediated)	acs.orgmdpi.com
Morphine	Asp1473.32, Tyr1483.33, Tyr3267.43	Ionic & Hydrogen Bonds	elifesciences.org
Fentanyl	Asp1473.32, Tyr3267.43	Salt Bridge & Hydrogen Bond	elifesciences.org

Mutagenesis studies, combined with computational modeling, have identified several key amino acid residues crucial for ligand binding and receptor selectivity. For morphinans, in addition to the essential Asp147, other residues play significant roles. fsu.edu

Key residues in the MOR binding pocket include:

Asp147 (TM3): Forms the primary anchor point for the positively charged nitrogen common to most opioids. nih.govfsu.edu

Tyr148 (TM3) & Tyr326 (TM7): Engage in hydrogen bonding and aromatic stacking interactions. elifesciences.orgbiorxiv.org

His297 (TM6): Involved in a hydrogen-bonding network that stabilizes the ligand. fsu.edumdpi.com

Trp293 (TM6) & Trp318 (TM7): Contribute to a hydrophobic pocket that accommodates parts of the ligand, influencing selectivity and efficacy. nih.govmdpi.com

The specific interactions with these residues can differ between agonists and antagonists and contribute to the unique pharmacological profiles of different ligands. nih.gov For a derivative like 6-Dsmb-oxymorphone, the absence of the 6-carbonyl group would eliminate potential hydrogen bonds at that position, while the added spiro-dimethyl-butyrolactone moiety would introduce new steric and electronic interactions with surrounding residues. drugbank.com

Prediction of Binding Poses and Interaction Patterns

Molecular Dynamics Simulations of Ligand-Receptor Complexes

Molecular dynamics (MD) simulations provide a dynamic view of the ligand-receptor complex, offering insights that static docking models cannot. nih.govrowan.edu These simulations model the movements of atoms over time, allowing for the study of conformational changes, receptor activation, and the stability of binding interactions. nih.govnih.gov

MD simulations reveal that the binding pocket of opioid receptors is not rigid but dynamic, with residues that can shift to accommodate different ligands. plos.orgresearchgate.net For a ligand like 6-Dsmb-oxymorphone, MD simulations would be critical to understand how the bulky substituent at the C6 position influences the conformational landscape of both the ligand and the receptor. The simulations would track the stability of key hydrogen bonds and ionic interactions over time and reveal how the ligand settles into its most stable pose. The flexibility of the ligand and the receptor's binding pocket can lead to multiple binding modes, which MD simulations can help identify and characterize. plos.orgmdpi.com

Simulation Subject	Key Finding	Methodology	Reference
μ-Opioid Receptor with Morphine	Identified ligand-specific hydrogen bonding networks and distinct binding pocket conformations.	Molecular Dynamics (MD) Simulations	researchgate.net
Opioid Receptor Dimers	Revealed preferred supramolecular organization and dimer interfaces in a membrane model.	Coarse-Grained MD Simulations	plos.org
Fentanyl- and Morphine-bound MOR	Clarified the role of Y7.43 in modulating downstream signaling pathways.	MD Simulations and Mutagenesis	frontiersin.org
μ-Opioid Receptor with various agonists	Showed that ligand efficacy modulates the conformational dynamics of the receptor.	DEER and smFRET spectroscopy	nih.gov

Agonist binding is known to trigger a cascade of conformational changes in the receptor, leading to its activation. A hallmark of GPCR activation is the outward movement of the intracellular end of TM6, which creates a binding site for intracellular G-proteins. nih.govmdpi.com

MD simulations can model this process by showing how the interactions of a ligand like 6-Dsmb-oxymorphone in the orthosteric binding pocket propagate through the receptor structure to the intracellular G-protein coupling domain. frontiersin.org These simulations can help explain how subtle differences in ligand binding, such as those introduced by the modifications in 6-Dsmb-oxymorphone, can lead to different signaling outcomes (e.g., G-protein bias vs. β-arrestin bias). mdpi.comelifesciences.org By simulating the entire receptor-ligand complex, researchers can observe changes in key motifs like the D/ERY and NPxxY motifs, which are critical for receptor activation and signaling. nih.gov

Conformational Dynamics of 6-Dsmb-oxymorphone in the Binding Pocket

Pharmacophore Modeling and Virtual Screening Approaches

Pharmacophore modeling is a cornerstone of computer-aided drug design, focusing on the essential three-dimensional arrangement of chemical features that a molecule must possess to interact with a specific biological target. A pharmacophore model does not represent a real molecule but rather an abstract concept of the key interaction points, such as hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers, and ionizable groups. dovepress.com These models are instrumental in virtual screening, a computational technique used to search large libraries of virtual compounds to identify those most likely to bind to a drug target. acs.org

For morphinan-class opioids like 6-Dsmb-oxymorphone, pharmacophore models are typically developed based on the crystal structures of opioid receptors bound to known ligands. dovepress.com These structure-based pharmacophores define the crucial interactions within the receptor's binding pocket. Molecular modeling studies on 6-desoxo-N-methylmorphinans, the class to which 6-Dsmb-oxymorphone belongs, have identified key pharmacophoric features for high-affinity binding to the µ-opioid receptor (MOR). acs.orgresearchgate.net

Key Pharmacophoric Features for Morphinan (B1239233) Binding at the µ-Opioid Receptor:

Aromatic Ring: The A-ring of the morphinan scaffold embeds into a hydrophobic pocket formed by residues such as M151, V236, I296, and V300. acs.org

Phenolic Hydroxyl Group: The hydroxyl group at position 3 participates in a critical, water-mediated hydrogen-bonding network with the residue H297. This is a highly conserved interaction for morphinan ligands. acs.org

Protonated Nitrogen: The tertiary amine at position 17 becomes protonated at physiological pH and forms a charge-enhanced hydrogen bond with the key residue D147. acs.orgnih.gov

Virtual screening campaigns utilize these pharmacophore models as 3D search queries. dovepress.com Large chemical databases are filtered to select only those molecules that match the defined pharmacophoric features in the correct spatial orientation. This process significantly narrows down the number of compounds for more computationally intensive analyses like molecular docking, and ultimately for chemical synthesis and biological testing, thereby accelerating the discovery of novel opioid receptor ligands. acs.orgmdpi.com The use of diverse pharmacophore models derived from various potent ligands can enhance the probability of identifying novel and effective compounds. nih.gov

In Silico Assessment of Structural Determinants for Opioid Receptor Subtype Selectivity

The clinical utility of opioid analgesics is often complicated by a lack of selectivity for the µ-opioid receptor (MOR) over the δ-opioid (DOR) and κ-opioid (KOR) receptors, which can lead to unwanted side effects. Computational studies are vital for understanding the structural features of a ligand that govern its subtype selectivity.

Molecular docking and dynamics simulations allow for a detailed examination of how a compound like 6-Dsmb-oxymorphone interacts with the binding pockets of different opioid receptor subtypes. nih.gov These binding pockets, while sharing many similarities, contain non-conserved amino acid residues in certain regions, particularly in the extracellular loops (ECLs), which act as "selectivity filters". mdpi.comfrontiersin.org

A key structural feature of 6-Dsmb-oxymorphone is the absence of the C6-carbonyl (keto) group found in its parent compound, oxymorphone. Computational studies on a series of 6-desoxo-N-methylmorphinans have shown that this modification can have a significant impact on receptor binding and selectivity. acs.orgacs.org

Impact of C6-Carbonyl Deletion on Receptor Interaction:

Steric Clashes: Molecular docking has revealed that the 6-keto group can cause a steric clash with certain receptor residues, such as V300 in the MOR. The removal of this group to create a 6-desoxo analogue can eliminate this unfavorable interaction, potentially leading to improved binding affinity. acs.orgacs.org

Receptor Selectivity: The deletion of the 6-carbonyl group can alter the selectivity profile of a ligand. For instance, one study showed that converting a nonselective 14-benzyloxy substituted N-methylmorphinan-6-one into its 6-desoxo counterpart resulted in a compound with significantly higher selectivity for the MOR over both DOR and KOR. acs.orgacs.org Conversely, in other derivatives, this modification led to a decrease in MOR selectivity. mdpi.com This highlights that the influence of the C6 position is highly dependent on the other substituents on the morphinan scaffold.

The table below, based on data from studies on N-methylmorphinan-6-ones and their 6-desoxo counterparts, illustrates how the removal of the 6-keto group can influence binding affinity (Ki) and receptor selectivity. nih.gov

Compound Pair	Modification	MOR Ki (nM)	DOR Ki (nM)	KOR Ki (nM)	MOR/DOR Selectivity	MOR/KOR Selectivity
1 (Oxymorphone)	6-keto	0.23	13.9	36.3	60	158
1a (6-Desoxo-oxymorphone)	6-desoxo	0.22	41.5	34.2	189	155
3	6-keto	0.45	0.49	0.35	1	1
3a	6-desoxo	0.048	0.42	0.28	9	6

Data derived from Dumitrascuta et al. (2017) nih.gov. Compound 1a is a direct analogue of 6-Dsmb-oxymorphone. Compounds 3 and 3a are 14-benzyloxy substituted derivatives.

These in silico assessments demonstrate that subtle structural modifications, such as the C6-desoxo feature in 6-Dsmb-oxymorphone, are crucial determinants of the ligand's interaction profile with opioid receptors. By eliminating steric hindrances and altering the way the molecule sits (B43327) within the divergent binding pockets of receptor subtypes, such modifications can fine-tune both binding affinity and selectivity, providing a rational basis for the design of next-generation analgesics. acs.orgacs.org

Future Research Directions and Theoretical Perspectives

Exploration of Novel Synthetic Pathways for Oxymorphone Derivatives

The synthesis of oxymorphone derivatives is a cornerstone of research aimed at developing analgesics with improved properties. The primary method for creating 6-desoxo compounds like 6-Dsmb-oxymorphone is the Wolff-Kishner reduction, which effectively removes the 6-carbonyl group. smolecule.com Future research is focused on refining and expanding synthetic methodologies.

One area of exploration is the use of van Leusen homologation, which can introduce acrylonitrile (B1666552) substructures into morphinans, potentially creating novel functionalities and biological activities. smolecule.com Further research into catalytic systems and greener chemical processes for these transformations is anticipated. The development of stereoselective syntheses is also crucial, as the spatial arrangement of substituents on the morphinan (B1239233) scaffold significantly influences receptor interaction and pharmacological outcomes.

Moreover, modifications at other positions of the oxymorphone molecule, such as the N-17 substituent, are being explored in conjunction with the 6-desoxo feature. mdpi.comnih.gov The replacement of the N-methyl group with larger or different functional groups has been shown to alter receptor affinity and selectivity, suggesting that a combinatorial approach to synthesis could yield compounds with highly specific pharmacological profiles. mdpi.comnih.gov

Advanced Mechanistic Studies on Ligand-Receptor Interactions

Understanding how ligands like 6-Dsmb-oxymorphone interact with opioid receptors at a molecular level is fundamental to rational drug design. The deletion of the 6-carbonyl group in N-methylmorphinan-6-ones can influence ligand-receptor binding and subsequent signaling. mdpi.com While studies on some 6-desoxo analogues show similar binding profiles to their 6-keto counterparts, others display significant increases in mu-opioid receptor (MOR) binding and agonist potency. drugbank.com

Advanced mechanistic studies will likely employ a combination of experimental and computational techniques. Cryo-electron microscopy (cryo-EM) and X-ray crystallography can provide high-resolution structures of 6-Dsmb-oxymorphone bound to opioid receptors, revealing precise atomic interactions. Molecular docking and dynamic simulations can then be used to model these interactions and predict the effects of further structural modifications. drugbank.com These studies aim to elucidate the role of specific amino acid residues within the receptor's binding pocket and how they accommodate the 6-desoxo structure.

Development of Predictive Models for Opioid Receptor Activity

The development of predictive computational models is a rapidly advancing field in pharmacology. These models, often based on machine learning and deep learning algorithms, aim to predict the biological activity of novel compounds based on their chemical structure. frontiersin.orgmdpi.com For opioid research, this involves creating quantitative structure-activity relationship (QSAR) models that can forecast a compound's binding affinity, efficacy, and potential for biased agonism at different opioid receptors.

Future predictive models will likely incorporate more complex datasets, including structural information from ligand-receptor complexes, detailed signaling pathway data, and pharmacokinetic properties. By training these models on diverse libraries of morphinan derivatives, including 6-desoxo compounds, researchers can more efficiently screen virtual compounds and prioritize the synthesis of those with the most promising predicted profiles. The goal is to accelerate the discovery of new opioid ligands with desired therapeutic effects and reduced side effects.

Investigation of Allosteric Modulation of Opioid Receptors by Morphinan Analogues

Allosteric modulation, where a ligand binds to a site on the receptor distinct from the primary (orthosteric) binding site, represents a novel therapeutic strategy. Allosteric modulators can fine-tune the receptor's response to endogenous or exogenous opioids, potentially offering a safer pharmacological profile. While much of the research on allosteric modulation has focused on non-opioid scaffolds, the potential for morphinan analogues to act as allosteric modulators is an area of growing interest.

Future investigations may explore whether derivatives of 6-Dsmb-oxymorphone or other morphinans can exhibit allosteric activity. This would involve screening these compounds for their ability to modulate the binding and signaling of known orthosteric ligands. Identifying a morphinan-based allosteric modulator could lead to the development of a new class of opioid therapeutics with unique mechanisms of action.

Contribution of 6-Dsmb-oxymorphone Research to Fundamental Opioid Receptor Biology

Research into 6-Dsmb-oxymorphone and related compounds contributes significantly to our fundamental understanding of opioid receptor biology. By studying how a seemingly subtle structural modification—the removal of a single carbonyl group—affects receptor interaction and function, scientists can gain deeper insights into the principles of molecular recognition and signal transduction at G protein-coupled receptors.

Ultimately, by serving as a chemical probe, 6-Dsmb-oxymorphone and its analogues help to unravel the complexities of opioid receptor function, which can inform the design of future pain therapies and research tools.